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Compound of Interest

Compound Name: Dlin-MC4-dma
Cat. No.: B10857436
Get Quote
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Executive Summary

DLin-MC4-DMA (CAS: 1226909-66-5) is a synthetic ionizable cationic lipid belonging to the
dilinoleyl "M-series" class. It is a structural homolog of the clinically approved DLin-MC3-DMA
(Onpattro™), distinguished by an extended alkyl spacer between the hydrophilic amine
headgroup and the hydrophobic linker.

While DLin-MC3-DMA became the industry standard for hepatic siRNA delivery, DLin-MC4-
DMA serves as a critical reference point in Structure-Activity Relationship (SAR) studies. Its
distinct pKa (6.93) compared to MC3 (6.44) provides mechanistic insight into how linker length
modulates ionization behavior, endosomal escape efficiency, and tissue tropism.

Core Physicochemical Data
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Property Specification
Chemical Formula CaaHs1NO2
Molecular Weight 656.12 g/mol
CAS Number 1226909-66-5

(62,92,282,317)-heptatriaconta-6,9,28,31-

IUPAC Name ) ]

tetraen-19-yl 5-(dimethylamino)pentanoate
Apparent pKa 6.93 (TNS assay)
Solubility Soluble in Ethanol, DMSO, Chloroform

Structural Logic & Mechanistic Implications
The "Spacer" Effect on pKa

The defining feature of DLin-MC4-DMA is the 5-carbon ester linker (pentanoate), which
provides a 4-carbon spacer between the ester oxygen and the dimethylamino headgroup. In
contrast, MC3 utilizes a butanoate linker (3-carbon spacer).

 Inductive Withdrawal: The ester group is electron-withdrawing. In MC3, the amine is closer to
the ester (3 carbons), causing a stronger reduction in electron density at the nitrogen,
lowering the pKa to ~6.44.

e The MC4 Shift: By adding one methylene group (

) in MC4, the amine is moved further from the electron-withdrawing ester. This diminishes the
inductive effect, resulting in a higher pKa of 6.93.

Impact on Endosomal Escape

The efficacy of ionizable lipids relies on the "Goldilocks" pKa range (6.2 — 6.5).
o LNP Formation (pH 4.0): At acidic pH, the lipid is positively charged, binding anionic RNA.

 Circulation (pH 7.4): The lipid is near-neutral, reducing toxicity and preventing opsonization.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b10857436/docs?utm_src=pdf-body#technical-monograph-dlin-mc4-dma-physicochemical-functional-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Endosome (pH 5.5 - 6.0): The lipid must rapidly protonate to interact with the anionic
endosomal membrane (ion pairing), inducing hexagonal phase transition and cytosolic

release.

Critical Insight: DLin-MC4-DMA's pKa of 6.93 renders it more protonated at physiological pH
(7.4) compared to MC3. This increased cationic character in circulation can lead to faster
clearance or altered biodistribution, often resulting in lower hepatic gene silencing potency
compared to MC3, as demonstrated in seminal SAR studies (Semple et al., 2010).

Structural Pathway Diagram

The following diagram illustrates the SAR logic and the critical "Spacer" difference.
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Figure 1: Structural evolution of DLin lipids. The transition from MC3 to MC4 involves a single

methylene extension, drastically altering ionization profiles.

Experimental Protocol: LNP Formulation with DLin-
MC4-DMA

This protocol describes the generation of siRNA-loaded LNPs using DLin-MC4-DMA via
staggered herringbone microfluidic mixing (e.g., NanoAssemblr or similar).

Materials
 lonizable Lipid: DLin-MC4-DMA (Stock: 10 mg/mL in Ethanol).[1]

e Helper Lipids: DSPC, Cholesterol, PEG-DMG (2000).[2]

o Payload: siRNA or mRNA (in 25mM Sodium Acetate buffer, pH 4.0).
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e Agueous Buffer: 25mM Sodium Acetate, pH 4.0.

» Dialysis Buffer: 1X PBS, pH 7.4.

Molar Ratios

Standard formulation ratio (Mol %): 50:10:38.5:1.5 (lonizable:DSPC:Chol:PEG-DMG)[2]

Step-by-Step Workflow

e Lipid Mix Preparation:
o Combine lipids in ethanol to achieve total lipid concentration of 10-15 mM.
o Ensure DLin-MC4-DMA is fully solubilized (vortex gently).
» N/P Ratio Calculation:
o Target N/P ratio: 3 (Nitrogen on lipid to Phosphate on RNA).
o Calculation:
e Microfluidic Mixing:
o Flow Rate Ratio (FRR): 3:1 (Aqueous:Ethanol).
o Total Flow Rate (TFR): 12 mL/min (scale-dependent).
o Inject organic phase (lipids) and aqueous phase (RNA) simultaneously.
 Dialysis (Critical for pKa Adjustment):
o Collect the output (approx. 25% ethanol).
o Dialyze against 1X PBS (pH 7.4) for 12-16 hours at 4°C using 10kDa MWCO cassettes.

o Why: This removes ethanol and raises the pH, neutralizing the DLin-MC4-DMA surface
charge (though less effectively than MC3 due to higher pKa).
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e Characterization:
o Size/PDI: Dynamic Light Scattering (DLS). Expected: 60-90 nm, PDI < 0.1.

o Encapsulation Efficiency: RiboGreen assay (with and without Triton X-100).

Formulation Logic Diagram
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Figure 2: Microfluidic assembly workflow highlighting the physicochemical shift during dialysis.
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Troubleshooting & Quality Control

Observation Probable Cause Corrective Action

) ) Slow mixing speed or high lipid  Increase Total Flow Rate
Particle Size > 120nm

concentration. (TFR) or dilute RNA stock.
Aggregation due to ethanol Ensure immediate dilution or
PDI>0.2 ] o o
retention. rapid dialysis post-mixing.
Verify concentration of DLin-
Low Encapsulation (<80%) Incorrect N/P ratio. MC4-DMA stock; ensure pH
4.0 buffer is accurate.
_ ] Ensure aqueous buffer is pH
S Buffer pH too high during
Precipitation o 4.0 (Acetate) to fully protonate
mixing.
MC4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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